Cas no 1065074-15-8 (4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a fluorinated heterocyclic compound featuring a 1,2,4-triazol-5-one core substituted with a 2-fluorophenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The fluorine substituent enhances metabolic stability and binding affinity in target interactions, making it valuable in medicinal chemistry. Its well-defined synthetic pathway allows for high purity and scalability. The compound's stability under standard conditions ensures reliable handling and storage. Researchers may explore its use in developing enzyme inhibitors or other biologically active agents due to its balanced lipophilicity and electronic properties.
1065074-15-8 structure
Product Name:4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
CAS No:1065074-15-8
MF:C8H6FN3O
MW:179.151144504547
MDL:MFCD11504880
CID:857071
PubChem ID:46739088
Update Time:2025-06-07
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
- 3-BROMO-1-ISOPROPYL-5-(TRIFLUOROMETHYL)PYRIDIN-2(1H)-ONE
- 4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
- 4-(2-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- CS-0207867
- 4-(2-FLUOROPHENYL)-2H-1,2,4-TRIAZOL-3-ONE
- 1065074-15-8
- AKOS006325244
- DTXSID60674721
- MFCD11504880
-
- MDL: MFCD11504880
- Inchi: 1S/C8H6FN3O/c9-6-3-1-2-4-7(6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
- InChI Key: RUAZYMIYEVXDRP-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1C=NNC1=O
Computed Properties
- Exact Mass: 179.04900
- Monoisotopic Mass: 179.04948999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.2 g/l) (25 º C),
- PSA: 50.68000
- LogP: 0.69970
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112112-5g |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 95% | 5g |
$565.76 | 2023-09-04 | |
| Apollo Scientific | PC32893-250mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 250mg |
£60.00 | 2025-02-21 | ||
| Apollo Scientific | PC32893-1g |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 1g |
£144.00 | 2025-02-21 | ||
| TRC | F621718-25mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F621718-50mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | F621718-100mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | F621718-250mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 250mg |
$98.00 | 2023-05-18 | ||
| Fluorochem | 209798-250mg |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 95% | 250mg |
£119.00 | 2022-03-01 | |
| Fluorochem | 209798-1g |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 95% | 1g |
£250.00 | 2022-03-01 | |
| Fluorochem | 209798-5g |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-15-8 | 95% | 5g |
£1025.00 | 2022-03-01 |
4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
1065074-15-8 (4-(2-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one) Related Products
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